Cas no 2248273-02-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylpyridine-3-sulfonamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylpyridine-3-sulfonamido)acetate
• CAS No: 2248273-02-9
• MF: C₁₆H₁₃N₃O₆S
• MW: 375.355922460556
• CID: 6598010
• PubChem ID: 165729450
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylpyridine-3-sulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6519216
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylpyridine-3-sulfonamido)acetate
• 2248273-02-9

• Inchi： 1S/C16H13N3O6S/c1-18(26(23,24)11-5-4-8-17-9-11)10-14(20)25-19-15(21)12-6-2-3-7-13(12)16(19)22/h2-9H,10H2,1H3
• InChI Key： GETDHBHZJDKMOV-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N(C)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 375.05250632g/mol
• Monoisotopic Mass: 375.05250632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 122Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylpyridine-3-sulfonamido)acetate

Compound CAS No 2248273-02-9: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(N-Methylpyridine-3-Sulfonamido)Acetate

The compound with CAS No 2248273-02-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylpyridine-3-sulfonamido)acetate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and its potential applications in advanced chemical systems. The isoindole core of the molecule provides a rigid framework that can be further functionalized to enhance its properties for specific uses.

Recent studies have highlighted the importance of sulfonamide groups in modulating the electronic properties of organic compounds. In this compound, the N-methylpyridine-3-sulfonamido group plays a crucial role in stabilizing the overall structure and enhancing its reactivity. This functional group is particularly valuable in catalytic applications due to its ability to facilitate electron transfer processes. Researchers have demonstrated that this compound can act as an effective ligand in transition metal-catalyzed reactions, making it a promising candidate for industrial catalysis.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-(N-methylpyridine-3-sulfonamido)acetate involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent introduction of the sulfonamide group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most exciting developments involving this compound is its application in drug delivery systems. The acetate moiety in the molecule has been shown to improve bioavailability by enhancing solubility and stability in physiological conditions. This property makes it an ideal candidate for use in targeted drug delivery systems, where controlled release and efficient uptake are critical factors.

In addition to its chemical applications, this compound has also found utility in materials science. The combination of the isoindole core and the sulfonamide group imparts unique mechanical and thermal properties to the material. Recent research has explored its use as a precursor for high-performance polymers and composites, which exhibit excellent thermal stability and mechanical strength.

The structural versatility of 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl 2-(N-Methylpyridine-Sulfonamido)Acetate makes it a valuable tool in various scientific disciplines. Its ability to act as both a ligand and a functional building block opens up new possibilities for cross-disciplinary research. As scientists continue to explore its potential applications, this compound is expected to play an increasingly important role in advancing both academic research and industrial innovation.